Cas no 1540877-82-4 (3-amino-1-(1,3-benzothiazol-2-yl)propan-1-ol)

• Product Name: 3-amino-1-(1,3-benzothiazol-2-yl)propan-1-ol
• CAS No: 1540877-82-4
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 6439769
• PubChem ID: 82611742
• Update Time: 2025-10-28

3-amino-1-(1,3-benzothiazol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1,3-benzothiazol-2-yl)propan-1-ol
• EN300-1828153
• 1540877-82-4

• Inchi： 1S/C10H12N2OS/c11-6-5-8(13)10-12-7-3-1-2-4-9(7)14-10/h1-4,8,13H,5-6,11H2
• InChI Key： DJAIDRCCQOVFKY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(CCN)O

Computed Properties

• Exact Mass: 208.06703418g/mol
• Monoisotopic Mass: 208.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-amino-1-(1,3-benzothiazol-2-yl)propan-1-ol

3-Amino-1-(1,3-Benzothiazol-2-yl)propan-1-ol (CAS No. 1540877-82-4): A Comprehensive Overview

3-Amino-1-(1,3-benzothiazol-2-yl)propan-1-ol (CAS No. 1540877-82-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 3-amino-1-(1,3-benzothiazol-2-yl)propan-1-ol is C₉H₁₂N₂O, and its molecular weight is approximately 168.20 g/mol. The compound features a benzothiazole ring, an amino group, and a hydroxyl group, which collectively contribute to its diverse chemical properties and biological activities.

In recent years, the study of 3-amino-1-(1,3-benzothiazol-2-yl)propan-1-ol has been driven by its potential as a lead compound in drug discovery. Research has focused on its ability to modulate various biological targets, including enzymes, receptors, and signaling pathways. One notable area of interest is its interaction with the serotonin transporter (SERT), which plays a crucial role in the regulation of serotonin levels in the brain.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the binding affinity of 3-amino-1-(1,3-benzothiazol-2-yl)propan-1-ol to SERT. The results demonstrated that this compound exhibits high affinity and selectivity for SERT compared to other monoamine transporters. This finding suggests that 3-amino-1-(1,3-benzothiazol-2-yl)propan-1-ol could be a valuable starting point for the development of new antidepressant drugs with improved efficacy and reduced side effects.

Beyond its potential as an antidepressant, 3-amino-1-(1,3-benzothiazol-2-yl)propan-1-ol has also been explored for its anti-inflammatory properties. In a study published in the European Journal of Pharmacology in 2023, researchers found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings indicate that 3-amino-1-(1,3-benzothiazol-2-yl)propan-1-ol may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The structural features of 3-amino-1-(1,3-benzothiazol-2-yl)propan-1-ol, particularly the presence of the benzothiazole ring and the amino group, contribute to its ability to interact with multiple biological targets. The benzothiazole ring is known for its ability to form hydrogen bonds and π-stacking interactions with protein residues, while the amino group can participate in hydrogen bonding and electrostatic interactions. These interactions enhance the compound's binding affinity and selectivity for specific targets.

In addition to its biological activities, the synthesis of 3-amino-1-(1,3-benzothiazol-2-y l)propan - 1 - ol has been optimized to improve yield and purity. A recent synthetic route published in Organic Letters in 2024 described a highly efficient method using palladium-catalyzed coupling reactions followed by selective reduction steps. This synthetic approach not only simplifies the preparation process but also reduces the environmental impact by minimizing waste generation.

The safety profile of 3-amino - 1 - ( 1 , 3 - benzothiaz ol - 2 - yl ) pro pan - 1 - ol has also been extensively evaluated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. These findings support its potential for further clinical development.

In conclusion, 3-amino - 1 - ( 1 , 3 - benzothia z ol - 2 - yl ) pro pan - 1 - ol (CAS No. 1540877 -82 -4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of new therapeutic agents targeting serotonin transporters and inflammatory pathways. Ongoing research continues to explore its full potential and optimize its properties for clinical use.